1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-4-amine

• IUPAC Name: 1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-amine
• InChI: InChI=1S/C10H14N6/c11-8-1-4-15(5-2-8)9-10-14-13-7-16(10)6-3-12-9/h3,6-8H,1-2,4-5,11H2
• InChI Key: LLGHOKYNIJIRLE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C2=NC=CN3C2=NN=C3
• Molecular Formula: C10H14N6
• Molecular Weight: 218.26 g/mol

Description

“1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-4-amine” is a compound that belongs to the class of triazolopyrazines. It has been found to be a potent inhibitor of dipeptidyl peptidase 4 (DPP-4) and has shown selectivity for DPP-4 over DPP-8. This compound has been reported to improve glucose tolerance in insulin-resistant rats and mice.

Synthesis Analysis

The synthesis of triazolopyrazine derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo [4,3- a ]quinoxaline-1-amine with different amines and triazole-2-thiol. A series of novel [1,2,4]triazolo [4,3- a ]pyrazine derivatives were designed and synthesized, and evaluated for their inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested three cell lines in vitro.

Molecular Structure Analysis

The molecular structure of “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-4-amine” is characterized by the presence of a triazolopyrazine core. This core is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and pyrazine. The presence of a piperidine moiety is also noted.

Chemical Reactions Analysis

The chemical reactions involving “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-4-amine” are typically characterized by aromatic nucleophilic substitution. The compound has been found to exhibit cytotoxicity at certain concentrations.

Scientific Research Applications

Antimicrobial Agents

Compounds with the 1,2,4-triazole ring have been found to possess antimicrobial properties. .

Antifungal Applications

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Anticancer Properties

Some derivatives have been evaluated for their potential in cancer treatment. .

Antibacterial Activity

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Kinase Inhibition

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Antiproliferative Activities

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Mechanism of Action

Target of Action

The primary targets of “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-4-amine” are the c-Met and VEGFR-2 kinases . These kinases play a crucial role in cell growth and angiogenesis, respectively. Overexpression or mutation of these kinases can lead to uncontrolled cell proliferation and angiogenesis, contributing to the development and progression of cancer .

Mode of Action

This compound interacts with its targets (c-Met and VEGFR-2 kinases) by binding to their active sites, thereby inhibiting their activity . This inhibition prevents the downstream signaling pathways associated with cell growth and angiogenesis, leading to a decrease in cancer cell proliferation and tumor growth .

Biochemical Pathways

The compound affects the c-Met and VEGFR-2 signaling pathways. By inhibiting these kinases, it disrupts the downstream signaling pathways, including the PI3K/AKT and MAPK pathways, which are involved in cell growth and survival . This disruption leads to cell cycle arrest and apoptosis, thereby inhibiting tumor growth .

Result of Action

The compound exhibits excellent antiproliferative activities against various cancer cell lines, including A549, MCF-7, and Hela . It inhibits the growth of A549 cells in the G0/G1 phase in a dose-dependent manner and induces late apoptosis of A549 cells . The compound also inhibits the expression of c-Met and VEGFR-2, further contributing to its antitumor effects .

Safety and Hazards

This compound should be considered hazardous until further information becomes available. It is advised not to ingest, inhale, get in eyes, on skin, or on clothing. Thorough washing is recommended after handling.

Future Directions

Future research on “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-4-amine” and its derivatives could focus on their potential as anticancer agents targeting VEGFR-2 kinase. The compound’s DNA intercalation activities as an anticancer agent could also be explored further.